Cas no 2770557-58-7 (Tert-butyl 2-bromo-5-fluoropentanoate)

Tert-butyl 2-bromo-5-fluoropentanoate is a fluorinated ester compound featuring both bromine and fluorine functional groups, making it a versatile intermediate in organic synthesis. The tert-butyl ester group enhances stability, facilitating handling and storage, while the bromine and fluorine substituents provide reactive sites for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated building blocks are often employed to modulate biological activity and metabolic stability. Its well-defined structure and reactivity profile make it suitable for nucleophilic substitution reactions, cross-coupling chemistry, and other transformations. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.

Tert-butyl 2-bromo-5-fluoropentanoate structure

2770557-58-7 structure

Product Name:Tert-butyl 2-bromo-5-fluoropentanoate

CAS No:2770557-58-7

MF:C₉H₁₆BrFO₂

MW:255.124546051025

CID:5915134

PubChem ID:141987094

Update Time:2025-10-14

Tert-butyl 2-bromo-5-fluoropentanoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-bromo-5-fluoropentanoate
- 2770557-58-7
- EN300-37408461
- Tert-butyl 2-bromo-5-fluoropentanoate
- Inchi： 1S/C9H16BrFO2/c1-9(2,3)13-8(12)7(10)5-4-6-11/h7H,4-6H2,1-3H3
- InChI Key： ULMFTMHUVJKJAQ-UHFFFAOYSA-N
- SMILES： BrC(C(=O)OC(C)(C)C)CCCF

Computed Properties

Exact Mass: 254.03177g/mol
Monoisotopic Mass: 254.03177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

Tert-butyl 2-bromo-5-fluoropentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-37408461-0.05g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	0.05g	$912.0	2023-06-06
Enamine	EN300-37408461-0.1g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	0.1g	$956.0	2023-06-06
Enamine	EN300-37408461-0.25g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	0.25g	$999.0	2023-06-06
Enamine	EN300-37408461-0.5g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	0.5g	$1043.0	2023-06-06
Enamine	EN300-37408461-1.0g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	1g	$1086.0	2023-06-06
Enamine	EN300-37408461-2.5g	tert-butyl 2-bromo-5-fluoropentanoate	2770557-58-7	2.5g	$2127.0	2023-06-06
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